N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide

• IUPAC Name: 2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C22H23N3O3S/c1-18-7-9-20(10-8-18)16-25(29(27,28)21-5-3-2-4-6-21)17-22(26)24-15-19-11-13-23-14-12-19/h2-14H,15-17H2,1H3,(H,24,26)
• InChI Key: DXNDEZANFYYZPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC(=O)NCC2=CC=NC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide, also known as HE-3286, is a synthetic compound that has been shown to have anti-inflammatory effects. It was first synthesized in the early 2000s and has since been studied for its potential use in treating a variety of inflammatory conditions.

Mechanism of Action

N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide works by inhibiting the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation. NF-κB regulates the expression of genes involved in inflammation, and inhibition of NF-κB activity can lead to a decrease in inflammation. N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide also inhibits the activity of Janus kinase 2 (JAK2), an enzyme that is involved in the signaling pathways of several cytokines involved in inflammation.
Biochemical and Physiological Effects
N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has been shown to decrease the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor alpha (TNF-α). It also decreases the expression of adhesion molecules such as intercellular adhesion molecule-1 (ICAM-1) and vascular cell adhesion molecule-1 (VCAM-1), which are involved in the recruitment of immune cells to sites of inflammation. N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has also been shown to decrease the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tissue remodeling and can contribute to tissue damage in inflammatory conditions.

Advantages and Limitations for Lab Experiments

N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has several advantages for lab experiments. It is stable and can be stored at room temperature for extended periods of time. It is also soluble in a variety of solvents, making it easy to work with. However, N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has some limitations. It is relatively expensive compared to other anti-inflammatory compounds, and its synthesis method is complex and may be difficult for some labs to reproduce.

Future Directions

N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has shown promise as a potential treatment for a variety of inflammatory conditions, and future research will likely focus on its efficacy and safety in clinical trials. In addition, future research may explore the potential use of N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide in treating neurodegenerative diseases and cancer. Other future directions may include the development of more efficient synthesis methods and the exploration of new analogs of N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide with improved efficacy and safety profiles.
Conclusion
N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide is a synthetic compound that has shown anti-inflammatory effects and potential therapeutic uses in a variety of conditions. Its mechanism of action involves the inhibition of NF-κB and JAK2, and it has been shown to decrease the production of pro-inflammatory cytokines and the activity of MMPs. N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has several advantages and limitations for lab experiments, and future research will likely focus on its efficacy and safety in clinical trials, as well as its potential use in treating neurodegenerative diseases and cancer.

Synthesis Methods

N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide is synthesized from 4-methylbenzenesulfonyl chloride and N-(2-hydroxyethyl)acetamide. The reaction takes place in the presence of a base such as triethylamine and an organic solvent such as dichloromethane. After the reaction is complete, the product is purified by column chromatography to obtain pure N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide.

Scientific Research Applications

N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has been studied for its potential use in treating a variety of inflammatory conditions, including rheumatoid arthritis, osteoarthritis, and psoriasis. It has also been studied for its potential use in treating cancer and diabetes. In addition, N-(2-hydroxyethyl)-2-{N-[(4-methylphenyl)methyl]benzenesulfonamido}acetamide has been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.